Clindamycin Impurity (Sulfone)
Description
Clindamycin Impurity (Sulfone) is a chemical compound with the molecular formula C18H33ClN2O7S and a molecular weight of 457.0 . It is used as a reference standard in the analysis of Clindamycin, a widely prescribed antibiotic .
Molecular Structure Analysis
While the exact molecular structure analysis of Clindamycin Impurity (Sulfone) is not available, studies have been conducted on the crystal structures of Clindamycin phosphate solvates . These studies used single crystal X-ray diffraction to determine the structures .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Clindamycin Impurity (Sulfone) involves the oxidation of Clindamycin Sulfide.", "Starting Materials": [ "Clindamycin Sulfide", "Oxidizing agent (such as hydrogen peroxide or m-chloroperbenzoic acid)", "Solvent (such as dichloromethane or acetonitrile)", "Base (such as sodium hydroxide or potassium carbonate)" ], "Reaction": [ "Dissolve Clindamycin Sulfide in a suitable solvent.", "Add the oxidizing agent and base to the solution.", "Stir the reaction mixture at a suitable temperature for a suitable time.", "Extract the product using a suitable solvent.", "Purify the product using techniques such as recrystallization or chromatography." ] } | |
CAS RN |
887402-22-4 |
Product Name |
Clindamycin Impurity (Sulfone) |
Molecular Formula |
C18H33ClN2O7S |
Molecular Weight |
456.99 |
Purity |
> 95% |
quantity |
Milligrams-Grams |
Origin of Product |
United States |
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